N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)thiazol-2-yl)-2-phenylacetamide

• IUPAC Name: N-[4-[2-oxo-2-(2,2,2-trifluoroethylamino)ethyl]-1,3-thiazol-2-yl]-2-phenylacetamide
• InChI: InChI=1S/C15H14F3N3O2S/c16-15(17,18)9-19-12(22)7-11-8-24-14(20-11)21-13(23)6-10-4-2-1-3-5-10/h1-5,8H,6-7,9H2,(H,19,22)(H,20,21,23)
• InChI Key: AVFKNABQYYACAK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NC2=NC(=CS2)CC(=O)NCC(F)(F)F
• Molecular Formula: C15H14F3N3O2S
• Molecular Weight: 357.4 g/mol

Description

N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)thiazol-2-yl)-2-phenylacetamide, also known as TAK-659, is a small molecule inhibitor that has been investigated for its potential use in cancer treatment. This compound has been shown to inhibit the activity of several enzymes that are involved in cancer cell growth and proliferation.

Scientific Research Applications

Drug Development

Thiazole derivatives: , such as the compound , are often explored for their pharmacological properties. They can serve as core structures in drug development due to their potential activity against various biological targets. , which is significant in conditions like inflammation and cancer.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, it should be handled with care to avoid exposure and potential harm.